N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-3-methylbenzamide

• IUPAC Name: N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-3-methylbenzamide
• InChI: InChI=1S/C13H14N4OS/c1-9-4-2-5-10(8-9)11(18)14-12-15-16-13-17(12)6-3-7-19-13/h2,4-5,8H,3,6-7H2,1H3,(H,14,15,18)
• InChI Key: WOGAHMHYOQAKCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=NN=C3N2CCCS3
• Molecular Formula: C13H14N4OS
• Molecular Weight: 274.34 g/mol

Description

“N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-3-methylbenzamide” is a derivative of a class of compounds known as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Synthesis Analysis

The synthesis of this compound involves a one-pot, four-component method using readily available starting materials. The synthesis of a new series of (±)-3-(1H-pyrazol-1-yl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives was carried out in excellent yields.

Molecular Structure Analysis

The molecular structure of this compound is based on the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involved in the formation of this compound include the reaction of 3-benzylthiotriazole-4-amines with aromatic aldehydes leading to the formation of 6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazines. A dihydrothiadiazine ring opening along the N-N bond occurs by the action of strong bases.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Mode of Action

It is suggested that the hydrogen bond accepting and donating characteristics of the triazolothiadiazine core make it a precise pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to inhibit various enzymes, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-3-methylbenzamide has several advantages for lab experiments. The compound is easy to synthesize and purify, making it readily available for use in various experiments. It also exhibits significant activity against various microorganisms and cancer cells, making it a potential candidate for the development of new drugs.
However, there are also some limitations associated with the use of this compound in lab experiments. The compound may exhibit toxicity towards normal cells, which can limit its use in certain experiments. It may also exhibit low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions that can be explored in the field of scientific research related to N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-3-methylbenzamide. One potential direction is the development of new drugs based on the structure of the compound. The compound has been found to exhibit significant activity against various microorganisms and cancer cells, making it a potential candidate for the development of new drugs.
Another potential direction is the use of this compound as a diagnostic tool for various diseases. The compound has been studied for its potential use in the diagnosis of cancer and other diseases, and further research in this area could lead to the development of new diagnostic tools.
Finally, there is also potential for further research into the mechanism of action of this compound. A better understanding of the compound's mechanism of action could lead to the development of new drugs and diagnostic tools based on its structure and activity.

Scientific Research Applications

N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-3-methylbenzamide has been extensively studied for its potential applications in various fields of scientific research. The compound has been found to exhibit significant antifungal, antibacterial, and anticancer activities. It has also been studied for its potential use as a diagnostic tool for various diseases.